Cas no 2060039-61-2 (5,6-dimethyl-1,2-benzoxazol-3-ol)

• Product Name: 5,6-dimethyl-1,2-benzoxazol-3-ol
• CAS No: 2060039-61-2
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD30476789
• CID: 5173592
• PubChem ID: 20299931
• Update Time: 2025-10-18

5,6-dimethyl-1,2-benzoxazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazol-3(2H)-one, 5,6-dimethyl-
• 5,6-dimethyl-1,2-benzoxazol-3-ol

• MDL： MFCD30476789
• Inchi： 1S/C9H9NO2/c1-5-3-7-8(4-6(5)2)12-10-9(7)11/h3-4H,1-2H3,(H,10,11)
• InChI Key： STCMGPOOVMHATC-UHFFFAOYSA-N
• SMILES： O1C2=C(C=C(C)C(C)=C2)C(=O)N1

Additional information on 5,6-dimethyl-1,2-benzoxazol-3-ol

5,6-Dimethyl-1,2-Benzoxazol-3-Ol: A Comprehensive Overview

5,6-Dimethyl-1,2-benzoxazol-3-ol is a structurally unique organic compound with the CAS registry number 2060039-61-2. This compound belongs to the class of benzoxazole derivatives, which have garnered significant attention in recent years due to their diverse applications in pharmaceuticals, materials science, and analytical chemistry. The molecule consists of a benzene ring fused with an oxazole ring, featuring two methyl groups at the 5 and 6 positions and a hydroxyl group at the 3 position. This specific substitution pattern imparts unique electronic and steric properties to the compound, making it a valuable building block in organic synthesis.

The synthesis of 5,6-dimethyl-1,2-benzoxazol-3-ol typically involves multi-step reactions that combine aromatic substitution and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the oxazole ring under mild conditions. These developments not only enhance the yield but also reduce the environmental footprint of the synthesis process.

One of the most promising applications of 5,6-dimethyl-1,2-benzoxazol-3-ol lies in its potential as a precursor for bioactive compounds. Studies have shown that benzoxazole derivatives can exhibit antioxidant, anti-inflammatory, and anticancer activities. In particular, 5,6-dimethyl-1,2-benzoxazol-3-ol has been investigated for its ability to scavenge free radicals, which is crucial in preventing oxidative stress-related diseases. Recent research has demonstrated that this compound can inhibit certain enzymes associated with inflammation pathways, making it a potential candidate for drug development.

In addition to its biological applications, 5,6-dimethyl-1,2-benzoxazol-3-ol has found utility in materials science. Its aromatic structure and functional groups make it suitable for incorporation into polymers or as a ligand in coordination chemistry. For example, researchers have utilized this compound as a building block for constructing metallopolymers with tailored electronic properties. These materials hold promise for applications in sensors and electronic devices.

The structural versatility of 5,6-dimethyl-1,2-benzoxazol-3-ol also lends itself to analytical chemistry applications. Due to its UV-absorbing properties and fluorescence characteristics under certain conditions, it has been employed as a probe for detecting specific analytes in complex matrices. Recent studies have explored its use in sensing heavy metal ions and organic pollutants in aqueous environments.

From a mechanistic standpoint, the reactivity of 5,6-dimethyl-1,2-benzoxazol-3-ol is influenced by its conjugated system and substituent effects. The methyl groups at positions 5 and 6 provide steric bulk that can direct reactions toward specific pathways. Meanwhile,the hydroxyl group at position 3 introduces polarity into the molecule,making it amenable to various functional group transformations.

Recent computational studies have shed light on the electronic structure of 5,dihydroxybenzoic acid, revealing insights into its reactivity and stability. Density functional theory (DFT) calculations have been used to model its interaction with other molecules at the quantum level.This computational approach has proven invaluable for predicting reaction outcomes and optimizing synthetic routes.

In conclusion,5,dihydroxybenzoic acid stands out as an important compound with multifaceted applications across various scientific disciplines.The ongoing research into its properties continues to uncover new opportunities for its utilization.Through innovative synthetic strategies and advanced characterization techniques,5,dihydroxybenzoic acid is poised to play an increasingly significant role in both academic research and industrial applications.